9,10-Anthracenedione, 2-(3-methylbutyl)-

• CAS No.: 24646-67-1
• Molecular Formula: C19H18O2
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 2-(3-methylbutyl)anthracene-9,10-dione
• InChI: InChI=1S/C19H18O2/c1-12(2)7-8-13-9-10-16-17(11-13)19(21)15-6-4-3-5-14(15)18(16)20/h3-6,9-12H,7-8H2,1-2H3
• InChI Key: CQYMOXYSVSNADQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O

Description

9,10-Anthracenedione, 2-(3-methylbutyl)- is a synthetic anthracenedione derivative characterized by a branched alkyl chain (3-methylbutyl) at position 2 of the anthracenedione core. Anthracenediones are planar aromatic compounds with a conjugated diketone structure, enabling interactions with biological macromolecules like DNA.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylbutyl)anthraquinone can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation of anthraquinone with 3-methylbutyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction typically takes place under anhydrous conditions and requires careful control of temperature and reaction time to achieve high yields .

Industrial Production Methods

Industrial production of 2-(3-Methylbutyl)anthraquinone often involves large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and high purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylbutyl)anthraquinone undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the anthraquinone core and the 3-methylbutyl substituent.

Common Reagents and Conditions

Oxidation: Oxidation of 2-(3-Methylbutyl)anthraquinone can be achieved using oxidizing agents such as potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of functional groups on the anthraquinone core.

Major Products Formed

The major products formed from these reactions include various quinone and hydroquinone derivatives, which have distinct chemical and biological properties .

Scientific Research Applications

2-(3-Methylbutyl)anthraquinone has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other anthraquinone derivatives and as a reagent in organic synthesis.

Biology: The compound exhibits biological activities such as antimicrobial, anticancer, and antioxidant properties, making it a valuable tool in biological research.

Medicine: Due to its biological activities, 2-(3-Methylbutyl)anthraquinone is investigated for its potential therapeutic applications, including its use as an anticancer agent.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methylbutyl)anthraquinone involves its interaction with various molecular targets and pathways. The compound exerts its effects through the following mechanisms:

Antioxidant Activity: It scavenges reactive oxygen species (ROS) and inhibits oxidative stress, thereby protecting cells from damage.

Anticancer Activity: The compound induces apoptosis in cancer cells by targeting key cellular proteins and pathways involved in cell proliferation and survival.

Antimicrobial Activity: It disrupts bacterial cell walls and inhibits nucleic acid and protein synthesis, leading to bacterial cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The biological activity of anthracenedione derivatives is highly dependent on substituent type, position, and electronic properties. Below is a comparative analysis with key analogs:

Compound	Substituents	Key Properties	Mechanism of Action	Toxicity
2-(3-methylbutyl)-9,10-anthracenedione	2-(3-methylbutyl)	Hypothesized increased lipophilicity; potential for enhanced membrane permeability but reduced DNA intercalation due to lack of charged/electron-donating groups.	Likely weak DNA binding; possible non-intercalative mechanisms (e.g., membrane disruption).	Limited data; alkyl chains may reduce acute toxicity compared to amino analogs.
DHAQ (NSC 279836)	1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione	High antitumor activity (curative in murine models); tenfold higher potency than HAQ. Induces G2/M cell cycle block, increases RNA content, and inhibits DNA/RNA synthesis .	DNA intercalation; inhibition of topoisomerase II .	High genotoxicity (chromosome breaks, sister chromatid exchanges) .
Mitoxantrone (NSC 301739)	1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione	Broad-spectrum antitumor activity (leukemias, melanomas); synergizes with methotrexate/cytarabine. Less cardiotoxic than doxorubicin due to no free radical generation .	DNA intercalation, cross-linking; topoisomerase II inhibition .	Reduced cardiotoxicity vs. anthracyclines; myelosuppression dominant .
HAQ (NSC 287513)	1,4-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione	Moderate antitumor activity; induces G2/M block but less potent than DHAQ. Minimal genotoxicity in cytogenetic assays but metabolically activated to mutagen .	DNA binding via alkylamino side chains; RNA synthesis inhibition .	Lower acute toxicity; mutagenic potential under metabolic activation .
Alkyl-Substituted Analogs	e.g., 2-pentyl-, 2-(1,1-dimethylpropyl)- ()	Limited therapeutic data; alkyl groups likely reduce DNA affinity but improve pharmacokinetic stability. Structural analogs in environmental studies degrade to 9,10-anthracenedione via microbial pathways .	Non-intercalative mechanisms (e.g., oxidative stress, membrane interactions).	Generally lower cytotoxicity compared to amino/hydroxy derivatives .

Key Research Findings

Substituent Position and Activity: Hydroxy and amino groups at positions 1,4,5,8 enhance DNA binding and cytotoxicity. For example, DHAQ’s 1,4-dihydroxy and bis-alkylamino groups confer strong DNA intercalation and topoisomerase II inhibition, making it 5–10× more potent than Adriamycin in vitro . Alkyl substituents (e.g., 2-pentyl) at position 2 reduce DNA affinity but may improve tissue distribution. Mitoxantrone’s hydroxyethylamino side chains balance DNA binding and reduced cardiotoxicity .

Genotoxicity vs. Therapeutic Index: DHAQ exhibits the highest genotoxicity (chromosomal damage) among anthracenediones, correlating with its therapeutic efficacy . HAQ, lacking hydroxyl groups, shows lower genotoxicity but requires metabolic activation for mutagenicity, suggesting substituents dictate metabolic fate .

Cell Cycle Effects: Aminoanthraquinones (e.g., NSC 287513) induce G2/M arrest by disrupting microtubules or DNA repair, with potency linked to substituent hydrophilicity . Hydrophobic alkyl derivatives (e.g., 2-(3-methylbutyl)-) may lack phase-specific cytotoxicity, instead causing membrane disruption or oxidative stress .

Metabolism and Resistance: Mitoxantrone’s resistance in WiDr cells is linked to reduced cellular uptake, a phenomenon less observed in hydroxy-rich analogs like DHAQ . Alkylanthracenediones are prone to microbial degradation via 9,10-anthracenedione intermediates, suggesting environmental persistence but unclear therapeutic implications .